Cas no 221679-84-1 (4-Chloro-6-ethoxy-2-methylsulfanyl-pyrimidine)

• Product Name: 4-Chloro-6-ethoxy-2-methylsulfanyl-pyrimidine
• CAS No: 221679-84-1
• MF: C₇H₉ClN₂OS
• MW: 204.677159070969
• CID: 822105
• Update Time: 2025-09-27

4-Chloro-6-ethoxy-2-methylsulfanyl-pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-CHLORO-6-ETHOXY-2-METHYLSULFANYL-PYRIMIDINE
• 4-Chloro-6-ethoxy-2-(methylthio)pyrimidine
• 4-chloro-6-ethoxy-2-methylsulfanylpyrimidine
• C7H9ClN2OS
• AB1009981
• AK-53127
• AM100532
• KB-38056
• 4-Chloro-6-ethoxy-2-(methylsulfanyl)pyrimidine
• UGHUXTAMHJKMPX-UHFFFAOYSA-N
• 4-Chloro-6-ethoxy-2-methylsulfanyl-pyrimidine

• Inchi： 1S/C7H9ClN2OS/c1-3-11-6-4-5(8)9-7(10-6)12-2/h4H,3H2,1-2H3
• InChI Key： UGHUXTAMHJKMPX-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC(=N1)SC)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 139
• Topological Polar Surface Area: 60.3

Experimental Properties

• Density: 1.31
• Boiling Point: 302.2±22.0°C at 760 mmHg

4-Chloro-6-ethoxy-2-methylsulfanyl-pyrimidine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature

Additional information on 4-Chloro-6-ethoxy-2-methylsulfanyl-pyrimidine

4-Chloro-6-ethoxy-2-methylsulfanyl-pyrimidine (CAS No. 221679-84-1): Properties, Applications, and Market Insights

4-Chloro-6-ethoxy-2-methylsulfanyl-pyrimidine (CAS No. 221679-84-1) is a specialized pyrimidine derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique chloro-ethoxy-methylsulfanyl substitution pattern, has garnered attention for its versatile applications in modern chemistry. As researchers increasingly explore heterocyclic compounds for drug discovery, this particular pyrimidine-based molecule stands out for its structural features that make it valuable in various synthetic pathways.

The molecular structure of 4-Chloro-6-ethoxy-2-methylsulfanyl-pyrimidine combines several functional groups that contribute to its reactivity and potential biological activity. The chloro substituent at position 4 offers excellent leaving group properties, while the ethoxy group at position 6 provides both steric and electronic effects. The methylsulfanyl moiety at position 2 adds another dimension to the compound's reactivity profile, making it a versatile building block in organic synthesis. These features explain why searches for "pyrimidine derivatives for medicinal chemistry" and "functionalized heterocycles in drug design" frequently include this compound.

In pharmaceutical applications, 4-Chloro-6-ethoxy-2-methylsulfanyl-pyrimidine serves as a key intermediate in the synthesis of various biologically active molecules. Recent trends in drug discovery emphasize the importance of nitrogen-containing heterocycles, particularly in the development of kinase inhibitors and antimicrobial agents. The compound's structural features align well with current research priorities in "targeted drug delivery systems" and "small molecule therapeutics," making it relevant to contemporary medicinal chemistry challenges.

The agrochemical industry also benefits from 4-Chloro-6-ethoxy-2-methylsulfanyl-pyrimidine as a precursor for crop protection agents. With growing global concerns about "sustainable agriculture" and "eco-friendly pesticides," researchers are investigating modified pyrimidine compounds that offer targeted action with reduced environmental impact. This compound's specific substitution pattern provides opportunities to develop new generations of plant protection products that address current agricultural needs while meeting stringent environmental regulations.

Synthetic methodologies for 4-Chloro-6-ethoxy-2-methylsulfanyl-pyrimidine have evolved to meet the demand for high-purity materials. Modern approaches focus on "green chemistry principles" and "atom-efficient synthesis," reflecting the broader shift toward sustainable chemical production. The compound's synthesis typically involves sequential functionalization of the pyrimidine core, with careful control of reaction conditions to ensure optimal yield and purity. These aspects make it particularly interesting for searches related to "advanced synthetic methodologies" and "heterocyclic compound preparation."

Market analysis indicates growing interest in 4-Chloro-6-ethoxy-2-methylsulfanyl-pyrimidine among specialty chemical suppliers and research institutions. The compound's niche applications in "precision medicine" and "smart agrochemicals" align with current market trends favoring specialized, high-value intermediates. Suppliers catering to the "pharmaceutical intermediates market" and "agrochemical research sector" have reported increased inquiries about this specific pyrimidine derivative, reflecting its rising importance in these fields.

Quality control and analytical characterization of 4-Chloro-6-ethoxy-2-methylsulfanyl-pyrimidine present specific challenges that have become research topics themselves. Advanced techniques such as "HPLC method development" for pyrimidine derivatives and "spectroscopic characterization" of functionalized heterocycles are frequently discussed in relation to this compound. The need for precise analytical methods underscores the compound's importance in applications where purity and structural integrity are critical.

Future research directions for 4-Chloro-6-ethoxy-2-methylsulfanyl-pyrimidine may explore its potential in emerging areas like "bioconjugation chemistry" and "materials science applications." The compound's unique combination of substituents offers possibilities for creating novel hybrid molecules or functional materials. As interdisciplinary research grows, connecting searches for "multifunctional heterocycles" with "advanced material precursors," this pyrimidine derivative may find new applications beyond its current uses.

Storage and handling considerations for 4-Chloro-6-ethoxy-2-methylsulfanyl-pyrimidine follow standard protocols for organic intermediates. While not classified as hazardous under normal conditions, proper storage conditions and handling procedures ensure material integrity and safety. These practical aspects often appear in searches related to "chemical storage best practices" and "laboratory safety for heterocyclic compounds," providing valuable information for researchers working with this material.

The intellectual property landscape surrounding 4-Chloro-6-ethoxy-2-methylsulfanyl-pyrimidine reflects its commercial importance. Patent searches reveal applications in "novel therapeutic compositions" and "improved agrochemical formulations," indicating ongoing innovation based on this chemical scaffold. This IP activity contributes to the compound's relevance in searches for "patented chemical intermediates" and "proprietary synthesis methods."

In conclusion, 4-Chloro-6-ethoxy-2-methylsulfanyl-pyrimidine (CAS No. 221679-84-1) represents a valuable pyrimidine building block with diverse applications in pharmaceutical and agrochemical research. Its unique structural features and reactivity profile make it particularly suited to address current challenges in "drug discovery innovation" and "sustainable crop protection." As research trends continue to evolve, this compound maintains its position as an important tool for chemists developing next-generation solutions in these critical fields.